Apinac
Overview
Description
APINAC (adamantan-1-yl 1-pentyl-1H-indazole-3-carboxylate) belongs to the class of synthetic cannabinoids. These compounds exhibit high affinity for mammalian cannabinoid receptors (CB1 and CB2) and elicit psychoactive effects. This compound shares structural similarities with other synthetic cannabinoids and has gained attention due to its appearance in the market of novel psychoactive substances .
Scientific Research Applications
APINAC has been studied in various fields:
Medicine: Research explores its potential therapeutic effects, including pain management, anti-inflammatory properties, and modulation of the endocannabinoid system.
Chemistry: Scientists investigate its structure-activity relationships and interactions with cannabinoid receptors.
Biology: this compound’s impact on cellular signaling pathways and neurobiology is of interest.
Industry: Quality control and forensic analysis benefit from understanding this compound metabolism.
Preparation Methods
a. Synthetic Routes
APINAC is synthesized through chemical reactions. One common method involves the modification of its precursor, APINACA. The amide group in APINACA is replaced with an ester group to yield this compound .
b. Reaction Conditions
The specific synthetic routes and reaction conditions for this compound preparation may vary. esterification reactions are typically carried out using appropriate reagents and catalysts under controlled temperature and pressure conditions.
c. Industrial Production
Industrial-scale production of this compound involves optimizing the synthetic process for efficiency, yield, and purity. Details of industrial methods are proprietary and may not be publicly disclosed.
Chemical Reactions Analysis
APINAC can undergo various chemical reactions:
Ester Hydrolysis: The primary metabolic pathway in vivo involves ester hydrolysis, leading to the formation of N-pentylindazole-3-carboxylic acid metabolites and 1-adamantanol.
Hydroxylation, Carbonylation, and Carboxylation: These reactions occur with or without glucuronidation, resulting in diverse metabolites.
Common reagents and conditions used in this compound reactions depend on the specific transformation and are beyond the scope of this article.
Mechanism of Action
APINAC likely exerts its effects by binding to CB1 and CB2 receptors. Activation of these receptors influences neurotransmitter release, leading to altered neuronal signaling. Further studies are needed to elucidate specific molecular targets and pathways.
Comparison with Similar Compounds
APINAC stands out due to its adamantylindazole structure. Similar compounds include JWH-018, APINACA, and other synthetic cannabinoids. this compound’s unique features warrant further investigation.
Properties
Molecular Formula |
C23H30N2O2 |
|---|---|
Molecular Weight |
366.5 |
IUPAC Name |
1-adamantyl 1-pentylindazole-3-carboxylate |
InChI |
InChI=1S/C23H30N2O2/c1-2-3-6-9-25-20-8-5-4-7-19(20)21(24-25)22(26)27-23-13-16-10-17(14-23)12-18(11-16)15-23/h4-5,7-8,16-18H,2-3,6,9-15H2,1H3 |
InChI Key |
KCCVWUAAHDXNNQ-XHICYHHKSA-N |
SMILES |
CCCCCN1C2=CC=CC=C2C(=N1)C(=O)OC34CC5CC(C3)CC(C5)C4 |
Synonyms |
AKB57 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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